Cas no 1190321-99-3 (6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190321-99-3
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD12962830
• CID: 4562481
• PubChem ID: 53413044
• Update Time: 2025-06-11

6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• 6-BROMO-5-FLUORO-7-AZAINDOLE
• AMY39938
• SB14484
• P17197
• AS-53849
• 1190321-99-3
• DTXSID901266870
• MFCD12962830
• CS-0050262
• AKOS027424496
• SCHEMBL21178411
• 1H-Pyrrolo[2,3-b]pyridine, 6-bromo-5-fluoro-

• MDL： MFCD12962830
• Inchi： 1S/C7H4BrFN2/c8-6-5(9)3-4-1-2-10-7(4)11-6/h1-3H,(H,10,11)
• InChI Key： VJXFQZOLFOEPAN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C2C=CNC2=N1)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-99-3)

6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-99-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated and fluorinated pyrrolopyridine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its molecular formula, C₇H₄BrFN₂, highlights the presence of both bromo and fluoro substituents, which are critical for modulating electronic and steric effects in drug design.

The growing demand for 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine is driven by its applications in targeted drug discovery, especially in oncology and neurodegenerative diseases. Researchers are increasingly exploring its potential as a scaffold for small-molecule inhibitors, given its ability to interact with key enzymatic targets. For instance, its structural analogs have shown promise in inhibiting protein kinases, which are pivotal in cancer signaling pathways. This aligns with current trends in precision medicine, where heterocyclic compounds like this are essential for developing next-generation therapies.

In addition to its pharmaceutical relevance, 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine is also studied for its physicochemical properties, such as solubility, stability, and reactivity under various conditions. These characteristics are crucial for optimizing synthetic routes and ensuring reproducibility in large-scale production. The compound's logP and pKa values, for example, are frequently analyzed to predict its behavior in biological systems, a topic of high interest in computational chemistry and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Another area of interest is the compound's role in catalysis and material science. Its halogenated structure makes it a candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in organic synthesis. This versatility has led to its inclusion in libraries of high-value building blocks for drug discovery programs, addressing the need for diverse chemical space exploration in fragment-based drug design.

From an industrial perspective, the synthesis and supply of 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine are closely monitored to meet the standards of Good Manufacturing Practice (GMP). Suppliers often highlight its purity (>98%) and compliance with regulatory guidelines, ensuring its suitability for preclinical and clinical research. This is particularly relevant given the increasing scrutiny of impurity profiles in active pharmaceutical ingredients (APIs), a hot topic in regulatory discussions.

Environmental and safety considerations also play a role in the compound's applications. While it is not classified as hazardous, its handling requires adherence to standard laboratory protocols to minimize exposure. This aligns with the broader industry shift toward green chemistry and sustainable practices, where researchers seek to reduce waste and improve synthetic efficiency.

In summary, 6-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-99-3) is a multifaceted compound with significant potential in drug discovery, catalysis, and material science. Its structural features and reactivity make it a valuable tool for addressing contemporary challenges in medicinal chemistry and beyond. As research continues to uncover new applications, this compound is poised to remain a key player in the development of innovative solutions for global health and technology.